Cas no 1369546-33-7 (2-(2-cyano-1-hydroxyethyl)benzonitrile)

• Product Name: 2-(2-cyano-1-hydroxyethyl)benzonitrile
• CAS No: 1369546-33-7
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6433052
• PubChem ID: 101571400
• Update Time: 2024-01-14

2-(2-cyano-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyano-1-hydroxyethyl)benzonitrile
• 2-Cyano-β-hydroxybenzenepropanenitrile
• EN300-1833201
• 1369546-33-7

• Inchi： 1S/C10H8N2O/c11-6-5-10(13)9-4-2-1-3-8(9)7-12/h1-4,10,13H,5H2
• InChI Key： WMCAKUAQVKCMNB-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=CC=CC=C1C#N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 118-119 °C
• Boiling Point: 432.1±35.0 °C(Predicted)
• pka: 12.50±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles